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Compound of Interest

Compound Name:
Methyl Aminolevulinate

Hydrochloride

Cat. No.: B045588 Get Quote

An In-depth Technical Guide to Methyl
Aminolevulinate Hydrochloride
This document provides a detailed overview of the structural and physical properties of Methyl
Aminolevulinate Hydrochloride (HCl), a key compound in photodynamic therapy. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Structural Formula
Methyl aminolevulinate HCl is the hydrochloride salt of methyl aminolevulinate, an ester of

aminolevulinic acid. The chemical structure is characterized by a pentanoate backbone with a

ketone group at the fourth carbon and an amino group at the fifth carbon. The methyl ester is at

the first carbon. The hydrochloride salt is formed with the amino group.

Caption: Structural formula of methyl aminolevulinate HCl.

Quantitative Data
The following table summarizes the key quantitative data for methyl aminolevulinate
hydrochloride.
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Property Value References

Molecular Formula C6H12ClNO3 [1][2][3][4]

Molecular Weight 181.62 g/mol [1][2][3][5][6][7]

CAS Number 79416-27-6 [3][5][6][7]

Appearance White to slightly yellow powder [2][3]

Solubility

Freely soluble in water and

methanol, soluble in ethanol,

and practically insoluble in

most organic solvents.

[2][3]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of methyl

aminolevulinate HCl can be found in the cited literature. A general preparative method involves

the esterification of 5-aminolevulinic acid with methanol in the presence of an acid catalyst,

followed by precipitation as the hydrochloride salt. Characterization typically involves

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and elemental analysis to confirm the structure and purity.

Signaling Pathways and Experimental Workflows
Methyl aminolevulinate is a prodrug that is metabolized intracellularly to protoporphyrin IX

(PpIX), a potent photosensitizer. The therapeutic effect of methyl aminolevulinate HCl in

photodynamic therapy is based on the selective accumulation of PpIX in tumor cells and

subsequent activation by light of a specific wavelength. This leads to the generation of reactive

oxygen species (ROS), which induce cell death.
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Caption: Metabolic pathway of methyl aminolevulinate HCl in photodynamic therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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